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Compound of Interest

Compound Name: 3-Formyl rifamycin

Cat. No.: B022564 Get Quote

Essential Safety and Handling Guide for 3-
Formyl Rifamycin
For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure personal safety and maintain a secure laboratory

environment. This guide provides essential, immediate safety and logistical information,

including operational and disposal plans for 3-Formyl rifamycin.

Chemical Identifier:

Name: 3-Formyl rifamycin

Synonyms: 3-formyl Rifampicin SV, 3-formyl-rifamycin, NCI 145-635, Rifaldehyde[1]

CAS Number: 13292-22-3[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
3-Formyl rifamycin presents several hazards that necessitate the use of appropriate personal

protective equipment. According to safety data sheets, it can cause serious eye damage and is

harmful if swallowed.[1][2] It is also very toxic to aquatic life with long-lasting effects.[1]

Therefore, a comprehensive PPE strategy is the first line of defense.
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Recommended Personal Protective Equipment (PPE):

Protection Type Required PPE Rationale and Guidelines

Eye/Face Protection
Chemical safety goggles or

glasses with side-shields.[2]

To prevent serious eye

damage.[1] In case of contact,

immediately rinse eyes with

plenty of water for at least 15

minutes, including under the

eyelids.[3]

Skin Protection
Impervious gloves (e.g., nitrile)

and a lab coat.[2][3]

Handle with gloves and inspect

them before use.[3] Use

proper glove removal

technique to avoid skin

contact. Wash hands

thoroughly after handling.[2][3]

In case of skin contact, wash

off immediately with plenty of

water.[3]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 or higher).

Required when there is a risk

of dust formation or when

engineering controls are

insufficient.[3] Avoid breathing

dust, fumes, or vapors.[3]

Operational Plan: Step-by-Step Handling Protocol
A systematic workflow is critical to minimize risks during the handling of 3-Formyl rifamycin.

1. Preparation:

Consult SDS: Always review the latest Safety Data Sheet (SDS) before use.

Designate Area: Perform all handling procedures in a well-ventilated area, preferably within a

chemical fume hood.[3]
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Assemble Materials: Ensure all necessary equipment, including PPE, spill kits, and

designated waste containers, are readily accessible.

2. Handling:

Don PPE: Put on all required PPE as specified in the table above.

Weighing: Handle the solid powder carefully to avoid creating dust.[3]

Solution Preparation: When dissolving, add the solid to the solvent slowly to prevent

splashing.

3. Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Store away from strong acids/alkalis and strong oxidizing/reducing agents.[2]

4. Post-Handling:

Decontamination: Clean the work area thoroughly after handling.

Doff PPE: Remove PPE carefully, avoiding self-contamination.

Hand Washing: Wash hands thoroughly with soap and water.[4]

Emergency Procedures
Spill Response:

Small Spill: Wear appropriate PPE.[3] Carefully sweep or vacuum up the solid material,

avoiding dust formation, and place it in a suitable, labeled container for disposal.[3] Clean

the spill area thoroughly.

Large Spill: Evacuate the area and contact the emergency response team. Ensure adequate

ventilation.[3]

First Aid Measures:
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.[1][3]

Skin Contact: Remove contaminated clothing and wash the affected area immediately and

copiously with water. Seek medical attention if symptoms occur.[3]

Inhalation: Move to fresh air immediately. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1][3]

Ingestion: Do NOT induce vomiting.[3] Wash out the mouth with water. Never give anything

by mouth to an unconscious person.[5] Seek immediate medical attention.[3]

Disposal Plan
Dispose of 3-Formyl rifamycin and its containers in accordance with local, state, and federal

regulations. Do not allow the chemical to enter sewers or surface and ground water due to its

high toxicity to aquatic life.[1]

Waste Chemical: Antibiotics in powder form and large quantities of antibiotic-containing

solutions must be disposed of as chemical waste.[6]

Contaminated Materials: Dispose of contaminated lab ware and PPE as hazardous waste in

a designated and labeled container.

Experimental Workflow
The following diagram outlines the key steps for the safe handling and disposal of 3-Formyl
rifamycin.
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Caption: Workflow for the safe handling and disposal of 3-Formyl rifamycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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